(E)-N-(2-Methoxy-4-methylsulfanylbutyl)-3-thiophen-2-ylprop-2-enamide

• IUPAC Name: (E)-N-(2-methoxy-4-methylsulfanylbutyl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C13H19NO2S2/c1-16-11(7-9-17-2)10-14-13(15)6-5-12-4-3-8-18-12/h3-6,8,11H,7,9-10H2,1-2H3,(H,14,15)/b6-5+
• InChI Key: ATSGVUNHWWGWGB-AATRIKPKSA-N
• Canonical SMILES: COC(CCSC)CNC(=O)C=CC1=CC=CS1
• Isomeric SMILES: COC(CCSC)CNC(=O)/C=C/C1=CC=CS1
• Molecular Formula: C13H19NO2S2
• Molecular Weight: 285.4 g/mol
• CAS No.: 2321342-32-7

Description

(E)-N-(2-Methoxy-4-methylsulfanylbutyl)-3-thiophen-2-ylprop-2-enamide is a useful research compound. Its molecular formula is C13H19NO2S2 and its molecular weight is 285.42. The purity is usually 95%.
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Scientific Research Applications

Enamine Chemistry and Alkylation

Research by Rasmussen, Shabana, and Lawesson (1981) on enamino-thiones, which share structural similarities with the chemical , highlighted methodologies for preparing and alkylating cyclic and non-cyclic enamino-thiones. This work lays foundational knowledge for synthetic strategies that could be applicable to the synthesis and modification of "(E)-N-(2-Methoxy-4-methylsulfanylbutyl)-3-thiophen-2-ylprop-2-enamide," potentially impacting material science and pharmaceutical synthesis (Rasmussen, Shabana, & Lawesson, 1981).

Synthesis of α,β-Unsaturated Amides

The work by Beney, Boumendjel, and Mariotte (1998) on synthesizing α,β-unsaturated N-methoxy-N-methylamide compounds from phenyl(N-methoxy-N-methylcarbamoylmethyl)sulfoxide demonstrates the utility of similar chemical frameworks in constructing complex organic molecules. This could suggest avenues for the chemical manipulation and application of "this compound" in creating bioactive molecules or materials with specific properties (Beney, Boumendjel, & Mariotte, 1998).

Fluorescent Dyes and Materials Science

Witalewska, Wrona-Piotrowicz, and Zakrzewski (2019) described the use of N-ethoxycarbonylpyrene- and perylene thioamides in synthesizing fluorescent dyes. Their research into the optical properties of these dyes, including fluorescence and quantum yields, hints at the potential for "this compound" to be used in the development of new fluorescent materials or in the study of material properties at the molecular level (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).